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Compound of Interest

Compound Name: BC11-38

Cat. No.: B15573512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BC11-38 is a potent and selective inhibitor of phosphodiesterase 11 (PDE11).[1][2] Its

selectivity is notable, with an IC50 value of 0.28 µM for PDE11, while IC50 values for other

phosphodiesterases (PDE1-10) are greater than 100 µM.[2] By inhibiting PDE11, BC11-38
prevents the degradation of cyclic adenosine monophosphate (cAMP), leading to elevated

intracellular cAMP levels. This increase in cAMP subsequently activates Protein Kinase A

(PKA), which in turn mediates downstream cellular processes, including the production of

cortisol in adrenocortical cells.[2][3] These characteristics make BC11-38 a valuable tool for

studying the physiological and pathological roles of the PDE11 enzyme and the cAMP signaling

pathway.

Physicochemical Properties and Solubility
Quantitative data regarding the solubility and key properties of BC11-38 are summarized in the

table below for easy reference.
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Property Value Reference

Molecular Weight 304.43 g/mol [1]

Molecular Formula C₁₅H₁₆N₂OS₂ [1]

CAS Number 686770-80-9 [1]

Solubility in DMSO Soluble to 100 mM [1]

Solubility in Ethanol Soluble to 20 mM [1]

Biological Activity
BC11-38 is a selective inhibitor of phosphodiesterase (PDE) 11.[1] Research has

demonstrated that treatment of H295R human adenocarcinoma cells with BC11-38 leads to a

significant elevation in cAMP levels and a corresponding increase in cortisol production.[1] The

mechanism involves the inhibition of PDE11, which is responsible for the breakdown of cAMP.

The resulting increase in intracellular cAMP activates PKA-mediated phosphorylation of

downstream targets like ATF-1, ultimately stimulating steroidogenesis.[2]

Signaling Pathway
The mechanism of action of BC11-38 involves the modulation of the cAMP signaling pathway.

A simplified diagram of this pathway is presented below.
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Caption: BC11-38 inhibits PDE11, increasing cAMP and activating PKA for cortisol production.
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Experimental Protocols
Preparation of Stock Solutions
Materials:

BC11-38 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Sterile microcentrifuge tubes or vials

Protocol for 100 mM Stock Solution in DMSO:

Calculate the required amount of BC11-38 powder. For 1 mL of a 100 mM stock solution,

you will need 30.443 mg of BC11-38 (Molecular Weight = 304.43 g/mol ).

Weigh the calculated amount of BC11-38 powder and place it in a sterile vial.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100 mM.

Vortex or sonicate the solution until the powder is completely dissolved.[4]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

Protocol for 20 mM Stock Solution in Ethanol:

Calculate the required amount of BC11-38 powder. For 1 mL of a 20 mM stock solution, you

will need 6.089 mg of BC11-38.

Weigh the calculated amount of BC11-38 powder and place it in a sterile vial.

Add the appropriate volume of absolute ethanol to achieve a final concentration of 20 mM.
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Vortex thoroughly until the powder is fully dissolved.

Store the stock solution as described for the DMSO stock.

In Vitro Assay: Stimulation of Cortisol Production in
H295R Cells
This protocol describes a general method for treating H295R cells with BC11-38 to measure its

effect on cortisol production.

Materials:

H295R human adenocarcinoma cell line

Complete cell culture medium (e.g., DMEM/F12 supplemented with serum and antibiotics)

24-well cell culture plates

BC11-38 stock solution (e.g., 100 mM in DMSO)

Phosphate-buffered saline (PBS)

Reagents for cortisol measurement (e.g., ELISA kit)

Cell viability assay reagents (e.g., MTT, PrestoBlue)

Experimental Workflow:
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1. Seed H295R cells in a
24-well plate and allow to attach.

2. Prepare serial dilutions of BC11-38
in culture medium.

3. Replace medium with BC11-38 containing
medium or vehicle control.

4. Incubate for a defined period
(e.g., 24-48 hours).

5. Collect supernatant for
cortisol measurement (ELISA).

6. Assess cell viability
(e.g., MTT assay).

7. Analyze and compare cortisol levels
between treated and control groups.

Click to download full resolution via product page

Caption: Workflow for assessing BC11-38's effect on H295R cell cortisol production.

Detailed Protocol:

Cell Seeding: Seed H295R cells into a 24-well plate at a density that will result in

approximately 70-80% confluency at the time of treatment. Allow the cells to attach and grow

for 24 hours.

Preparation of Treatment Media: Prepare serial dilutions of the BC11-38 stock solution in

complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 20

µM). Prepare a vehicle control medium containing the same final concentration of DMSO as

the highest BC11-38 concentration.
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Cell Treatment: Carefully remove the existing medium from the wells and replace it with the

prepared treatment or vehicle control media.

Incubation: Incubate the cells for a predetermined period, for example, 24 to 48 hours, at

37°C in a humidified incubator with 5% CO₂.

Supernatant Collection: After incubation, collect the cell culture supernatant from each well

for subsequent cortisol analysis. Store the supernatant at -80°C until analysis.

Cortisol Measurement: Quantify the cortisol concentration in the collected supernatants

using a commercially available ELISA kit, following the manufacturer's instructions.

Cell Viability Assessment: To ensure that the observed effects on cortisol production are not

due to cytotoxicity, perform a cell viability assay (e.g., MTT or PrestoBlue) on the remaining

cells in the plate according to the manufacturer's protocol.

Data Analysis: Normalize the cortisol concentrations to the cell viability data. Compare the

cortisol levels in the BC11-38-treated wells to the vehicle control wells to determine the

dose-dependent effect of the inhibitor.

Safety Precautions
BC11-38 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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